![molecular formula C10H10N2 B3057723 1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile CAS No. 84500-67-4](/img/structure/B3057723.png)
1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile
Overview
Description
1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile is a secondary amine with the chemical formula C9H11N . It is part of the isoquinoline alkaloids family, which is widely distributed in nature .
Molecular Structure Analysis
The molecular structure of this compound is based on the isoquinoline scaffold, which is a heterocyclic compound . The specific details of the molecular structure are not available in the retrieved papers.Scientific Research Applications
Enantioselective Synthesis
1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile has been utilized in the enantioselective synthesis of various alkaloids. A notable application includes the synthesis of tetrahydroprotoberberines and bisbenzylisoquinoline alkaloids. This process involves the deprotonation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-1-carbonitrile and subsequent alkylation to yield dihydroisoquinolines, which serve as precursors for alkaloids like laudanidine, armepavine, and laudanosine (Blank & Opatz, 2011).
Ring Expansion to Dibenzo[c,f]azonines
Another application involves the ring expansion of 1,2,3,4-tetrahydroisoquinolines to dibenzo[c,f]azonines, which are unusual N-heterocycles. This process is facilitated by a [1,4]-sigmatropic rearrangement of nitrile-stabilized ammonium ylides, yielding the cyclic products in good yields and offering a new method for synthesizing these N-heterocycles (Orejarena Pacheco & Opatz, 2014).
Catalytic Asymmetric Synthesis
This compound is crucial in the novel catalytic stereoselective strategies for synthesizing C1-chiral tetrahydroisoquinolines. These strategies have been instrumental in the total synthesis of alkaloid natural products, given the wide variety of bioactivities exhibited by C1-chiral tetrahydroisoquinolines (Liu et al., 2015).
Multicomponent Reactions for C(1)-Functionalization
1,2,3,4-Tetrahydroisoquinoline also plays a significant role in multicomponent reactions for its C(1)-functionalization. These reactions are crucial for preparing derivatives that can act as precursors for various alkaloids with multifarious biological activities (Kaur & Kumar, 2020).
Synthesis of Chemosensors for Metal Ions
Additionally, functionalized derivatives of 1,2,3,4-tetrahydroisoquinoline, like 6-morpholino-8-(thiophen-2-yl)-1,2,3,4-tetrahydroquinoline-5-carbonitrile, have been developed as chemosensors for the selective recognition of toxic metal ions, particularly Pd2+ ions (Shally et al., 2020).
Facile Synthesis via Domino Protocols
The compound is also used in domino protocols for facile synthesis of highly functionalized tetrahydroisoquinolines, employing a sequence involving Knoevenagel, Michael, Thorpe–Ziegler, and dehydrogenation reactions (Balamurugan et al., 2011).
Mechanism of Action
properties
IUPAC Name |
1,2,3,4-tetrahydroisoquinoline-1-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c11-7-10-9-4-2-1-3-8(9)5-6-12-10/h1-4,10,12H,5-6H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZCAXVJMDCPLEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=CC=CC=C21)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30511614 | |
Record name | 1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
158.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
84500-67-4 | |
Record name | 1,2,3,4-Tetrahydroisoquinoline-1-carbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30511614 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.